Cas no 2725790-90-7 (4-Pyridazinamine, 6-chloro-N-[(4-methoxyphenyl)methyl]-)

• Product Name: 4-Pyridazinamine, 6-chloro-N-[(4-methoxyphenyl)methyl]-
• CAS No: 2725790-90-7
• MF: C₁₂H₁₂ClN₃O
• MW: 249.69
• MDL: MFCD34566867
• CID: 5307017
• PubChem ID: 162343884
• Update Time: 2025-11-03

4-Pyridazinamine, 6-chloro-N-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinamine, 6-chloro-N-[(4-methoxyphenyl)methyl]-
• PS-16228
• MFCD34566867
• E77347
• 6-CHLORO-N-[(4-METHOXYPHENYL)METHYL]PYRIDAZIN-4-AMINE
• 2725790-90-7

• MDL： MFCD34566867
• Inchi： 1S/C12H12ClN3O/c1-17-11-4-2-9(3-5-11)7-14-10-6-12(13)16-15-8-10/h2-6,8H,7H2,1H3,(H,14,16)
• InChI Key： VDTAEYKUZRAUSR-UHFFFAOYSA-N
• SMILES： C1=NN=C(Cl)C=C1NCC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 249.0668897g/mol
• Monoisotopic Mass: 249.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-Pyridazinamine, 6-chloro-N-[(4-methoxyphenyl)methyl]-

4-Pyridazinamine, 6-chloro-N-[(4-methoxyphenyl)methyl]-: A Comprehensive Overview of Its Chemical Structure and Biological Relevance

CAS No. 2725790-90-7 is a unique organic compound that has garnered attention in the fields of medicinal chemistry and pharmaceutical research due to its structural versatility and potential biological activity. The compound, formally named 4-pyridazinamine, 6-chloro-N-[(4-methoxyphenyl)methyl]-, features a pyridazine core substituted with a chlorine atom at the 6-position and an N-linked arylmethyl group derived from p-anisidine (4-methoxybenzene). This structural configuration provides a scaffold for exploring diverse chemical modifications and biological interactions.

The pyridazine ring system is a six-membered heterocycle containing two nitrogen atoms in adjacent positions. In this compound, the nitrogen at position 4 is substituted with an amine group (-NH₂), while the 6-position bears a chlorine substituent. The N-substituent, specifically the (4-methoxyphenyl)methyl moiety, introduces aromaticity and electron-donating methoxy (-OCH₃) functionality to the molecule. These features collectively influence the compound's physicochemical properties, including solubility, lipophilicity, and hydrogen bonding capacity.

Recent studies in heterocyclic chemistry highlight the importance of pyridazine derivatives in drug discovery programs targeting G protein-coupled receptors (GPCRs) and enzyme inhibition pathways. The presence of a chlorine atom at position 6 may modulate metabolic stability through steric effects or electronic interactions with biological targets. For instance, chlorinated pyridazines have been explored as potential inhibitors of histone deacetylases (HDACs) or as modulators of adenosine receptors (A1R, A2AR), which are implicated in neurodegenerative diseases and cancer progression.

The N-[(4-methoxyphenyl)methyl] substituent represents a strategic design element for bioisosteric replacement in drug development. The methoxy group enhances electron density on the aromatic ring through resonance effects, potentially improving binding affinity to hydrophobic pockets in protein targets. Additionally, this substitution pattern may facilitate prodrug strategies by enabling site-specific conjugation with biomolecules or targeted delivery systems.

Synthetic approaches to this compound typically involve nucleophilic aromatic substitution reactions or transition-metal-catalyzed cross-coupling methodologies. For example, the introduction of the chloro substituent at position 6 can be achieved via electrophilic chlorination under controlled conditions using reagents such as N-chlorosuccinimide (NCS). The formation of the N-arylmethyl linkage often employs palladium-catalyzed Buchwald–Hartwig amination reactions between activated pyridazine derivatives and aryl halides.

In pharmacological screening campaigns conducted over the past decade (e.g., studies published in journals like *Journal of Medicinal Chemistry* or *Bioorganic & Medicinal Chemistry Letters*), similar pyridazine-based scaffolds have demonstrated activity against kinases such as CDK5/CDK5R1 complexes involved in neuronal signaling pathways. The specific arrangement of functional groups in this compound may enable selective inhibition through hydrogen bonding interactions with catalytic residues in active sites.

Computational modeling studies using molecular docking simulations suggest that compounds containing both pyridazine rings and methoxy-substituted aromatic moieties exhibit favorable binding modes toward ATP-binding domains in protein kinases. These findings align with experimental data showing that certain pyridazine derivatives achieve micromolar potency against tumor cell lines expressing dysregulated kinase activity.

The structural diversity achievable through modification of either the pyridazine core or its substituents makes this class of compounds attractive for combinatorial chemistry approaches. Researchers have explored variations including: - Replacement of chlorine with other halogens (¹⁸F-fluoro for radiolabeling applications) - Introduction of additional heteroatoms (e.g., sulfur-containing thiophene rings) - Incorporation of polar functional groups for improved aqueous solubility

In agricultural chemistry contexts, related compounds have been evaluated as herbicides or fungicides due to their ability to disrupt specific metabolic pathways in plant pathogens. However, current research focuses primarily on therapeutic applications given their demonstrated selectivity profiles against human disease targets.

Environmental fate studies indicate that chlorinated heterocycles like this one may persist under certain conditions but generally exhibit biodegradability when exposed to microbial consortia capable of degrading aromatic compounds through meta-cleavage pathways. This characteristic supports their consideration for pharmaceutical use where controlled elimination kinetics are desirable.

Clinical translation efforts remain limited at present; however, preclinical data from animal models suggest that compounds sharing this core structure demonstrate acceptable pharmacokinetic profiles with low toxicity indices across multiple organ systems tested thus far.